Cas no 50469-31-3 (3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI))

3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI) structure
50469-31-3 structure
Product Name:3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI)
CAS No:50469-31-3
MF:C19H36O3
MW:312.48734664917
CID:373421
PubChem ID:193847
Update Time:2025-04-19

3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI)
    • 10-oxaprostanoic acid
    • 50469-31-3
    • SCHEMBL11513898
    • 7-(4-octyloxolan-3-yl)heptanoic acid
    • 3-Furanheptanoic acid, tetrahydro-4-octyl-, (2R-trans)-
    • DTXSID10964700
    • Inchi: 1S/C19H36O3/c1-2-3-4-5-6-9-12-17-15-22-16-18(17)13-10-7-8-11-14-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)/t17-,18-/m0/s1
    • InChI Key: HHAKWRQGEQMRLW-ROUUACIJSA-N
    • SMILES: O1C[C@H](CCCCCCC(=O)O)[C@H](C1)CCCCCCCC

Computed Properties

  • Exact Mass: 312.26658
  • Monoisotopic Mass: 312.266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.943
  • Boiling Point: 439.4°C at 760 mmHg
  • Flash Point: 145.2°C
  • Refractive Index: 1.463
  • PSA: 46.53
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